Cas no 885720-87-6 (3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine)

3-Bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with bromo, chloro, ethyl, and methyl substituents. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and chloro groups enhance its utility in cross-coupling reactions, while the ethyl and methyl substitutions contribute to steric and electronic modulation. Its well-defined molecular framework ensures consistent performance in derivatization and functionalization processes. The compound is particularly useful in the development of biologically active molecules, offering precise control over structural modifications. High purity and stability further support its application in research and industrial settings.

3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine structure

885720-87-6 structure

Product Name:3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine

CAS No:885720-87-6

MF:C₉H₉BrClN₃

MW:274.544859647751

MDL:MFCD22690729

CID:1074114

PubChem ID:60139906

Update Time:2025-05-28

3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-7-chloro-6-ethyl-5-methyl-pyrazolo[1,5-a]pyrimidine,
- 3-Bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
- PYRAZOLO[1,5-A]PYRIMIDINE, 3-BROMO-7-CHLORO-6-ETHYL-5-METHYL-
- 3-Bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine (ACI)
- 3-BROMO-7-CHLORO-6-ETHYL-5-METHYL-PYRAZOLO[1,5-A]PYRIMIDINE
- AKOS024463773
- MFCD22690729
- AC-31209
- SCHEMBL14013827
- NDSGMGQUNZXDTA-UHFFFAOYSA-N
- CS-0036448
- DB-339269
- 885720-87-6
- CS2424
- 3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
- MDL： MFCD22690729
- Inchi： 1S/C9H9BrClN3/c1-3-6-5(2)13-9-7(10)4-12-14(9)8(6)11/h4H,3H2,1-2H3
- InChI Key： NDSGMGQUNZXDTA-UHFFFAOYSA-N
- SMILES： ClC1N2C(=C(C=N2)Br)N=C(C)C=1CC

Computed Properties

Exact Mass: 272.96684g/mol
Monoisotopic Mass: 272.96684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30.2Å²

3-bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine Pricemore >>

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Chemenu	CM151669-1g	3-Bromo-7-chloro-6-ethyl-5-methyl-pyrazolo[1,5-a]pyrimidine,	885720-87-6	95%	1g	$748	2021-08-05
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B61410-100mg	Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-chloro-6-ethyl-5-methyl-	885720-87-6	99%	100mg	￥1660.0	2022-04-28
Apollo Scientific	OR302089-1g	3-Bromo-7-chloro-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	885720-87-6		1g	£1022.00	2023-09-01
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